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An In-depth Technical Guide to the Chemical Properties of N,N-Bis(3-
trimethoxysilylpropyl)urea

Introduction
N,N-Bis(3-trimethoxysilylpropyl)urea is a bifunctional organosilane that serves as a versatile

coupling agent, adhesion promoter, and surface modifier in a wide range of applications, from

advanced composite materials to biomedical devices. Its unique molecular structure, featuring

a central urea group and two terminal trimethoxysilyl groups, allows it to form durable chemical

bridges between organic polymers and inorganic substrates. This guide provides a

comprehensive overview of its chemical properties, synthesis, and mechanisms of action for

researchers, scientists, and professionals in drug development and material science.

Chemical and Physical Properties
The fundamental properties of N,N-Bis(3-trimethoxysilylpropyl)urea are summarized in the

table below. These properties are critical for understanding its behavior in various chemical

environments and applications.
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Property Value Reference(s)

IUPAC Name
1,3-bis(3-

(trimethoxysilyl)propyl)urea
[1]

CAS Number 18418-53-6 [1][2][3]

Molecular Formula C₁₃H₃₂N₂O₇Si₂ [1][3]

Molecular Weight 384.57 g/mol [1][3][4]

Physical State Liquid [1]

Density 1.046 g/cm³ [1]

Boiling Point 414.5 ± 30.0 °C (Predicted) [3]

Flash Point >110°C (>230°F) [3][5]

Refractive Index 1.442 - 1.4488 [3][5]

Vapor Pressure 4.44 x 10⁻⁷ mmHg at 25°C [3]

InChI Key
HSDGFGSXXVWDET-

UHFFFAOYSA-N
[1]

Purity Typically ≥95% [5]

Storage Temperature 2-8°C

Molecular Structure and Reactivity
The defining characteristic of N,N-Bis(3-trimethoxysilylpropyl)urea is its bifunctional nature.

The central urea moiety provides a site for strong hydrogen bonding, which contributes to

enhanced adhesion and crosslinking within polymeric matrices.[1] The two terminal

trimethoxysilyl groups are responsible for the molecule's reactivity towards inorganic surfaces.

These groups undergo hydrolysis in the presence of water to form reactive silanol (Si-OH)

groups. These silanols can then condense with hydroxyl groups on the surface of inorganic

substrates (like glass, silica, or metal oxides) to form stable covalent siloxane (Si-O-Substrate)

bonds. They can also self-condense to form a durable, crosslinked siloxane network (Si-O-Si).

[1] This dual reactivity allows the molecule to effectively couple organic and inorganic materials.

[1]
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Chemical Structure of N,N-Bis(3-trimethoxysilylpropyl)urea
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Caption: Molecular structure of N,N-Bis(3-trimethoxysilylpropyl)urea.

Experimental Protocols
Synthesis of N,N-Bis(3-trimethoxysilylpropyl)urea
A common laboratory-scale synthesis involves the reaction of 3-Aminopropyltrimethoxysilane

(APTMS) with urea.[1]

Reactants: 3-Aminopropyltrimethoxysilane (APTMS) and Urea.

Stoichiometry: A 2:1 molar ratio of APTMS to urea is typically used.[1]

Mechanism: The reaction proceeds via a nucleophilic substitution mechanism. The primary

amine groups of two APTMS molecules act as nucleophiles, attacking the electrophilic

carbonyl carbon of the urea molecule. This addition-elimination reaction results in the

formation of the stable N-C-N urea linkage and the displacement of ammonia.[1]

Procedure:

The reactants are combined in a suitable reaction vessel.

The reaction is conducted at a temperature range of 80 to 100°C.[1]
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The pH of the reaction mixture is carefully monitored and maintained between 8 and 9.

This is crucial to prevent the premature acid- or base-catalyzed hydrolysis and

condensation of the trimethoxysilyl groups.[1]

The reaction progress can be monitored using techniques like Fourier-transform Infrared

(FTIR) spectroscopy to observe the formation of the urea functional group and the

consumption of the amine reactants.[1]

Upon completion, the product is purified to remove any unreacted starting materials and

byproducts.

Combine Reactants
(2:1 APTMS to Urea)

Heat Reaction Mixture
(80-100°C)

Control pH (8-9)

Monitor Reaction
(e.g., FTIR)

Purification

Final Product:
N,N-Bis(3-trimethoxysilylpropyl)urea
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Caption: General workflow for the synthesis of the target compound.

Mechanism of Action as a Coupling Agent
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The primary application of N,N-Bis(3-trimethoxysilylpropyl)urea is as a coupling agent to

improve the interfacial bonding between an inorganic substrate and an organic polymer matrix.

This mechanism involves a multi-step process.

Hydrolysis: The trimethoxysilyl groups of the molecule hydrolyze in the presence of moisture

to form reactive silanol groups (Si-OH).

Inorganic Surface Bonding: These silanol groups condense with hydroxyl groups present on

the surface of an inorganic filler or substrate (e.g., glass, silica), forming stable, covalent

siloxane (Si-O-Substrate) bonds.

Organic Matrix Interaction: The propyl-urea portion of the molecule, which is now oriented

away from the inorganic surface, physically entangles and forms strong hydrogen bonds with

the organic polymer matrix.

This dual interaction creates a robust and durable interface, effectively transferring stress from

the polymer matrix to the reinforcing inorganic filler, which leads to composite materials with

significantly enhanced mechanical properties such as strength and durability.[1]
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Caption: Logical diagram of the coupling agent mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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